
o-Tolylthiourea health and safety information
MSDS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: o-Tolylthiourea

Cat. No.: B1334601 Get Quote

Chemical Identification and Physical Properties
o-Tolylthiourea, also known as 1-(2-Methylphenyl)thiourea, is an organic compound with the

chemical formula C8H10N2S.[1][2] It is recognized for its potential applications in chemical

synthesis and research, including its fungicidal activity.[3]

Table 1: Physical and Chemical Properties of o-Tolylthiourea

Property Value Source(s)

CAS Number 614-78-8 [1][2]

Molecular Formula C8H10N2S [1][2]

Molecular Weight 166.24 g/mol [1][2]

Appearance
White to almost white

crystalline powder

Melting Point 156 °C

Density 1.242 g/cm³ [4]

| Solubility | Insoluble in water; Soluble in alcohol, ether, and benzene |[5] |

Hazard Identification and Toxicology
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o-Tolylthiourea is classified as a hazardous substance, primarily noted for its acute oral

toxicity.

Table 2: Toxicological Profile and Hazard Information

Parameter Finding Source(s)

GHS Classification

Acute Toxicity, Oral
(Category 3); H301: Toxic if
swallowed

Routes of Exposure
Ingestion, Inhalation, Skin/Eye

Contact
[6]

Acute Effects

Poison by intraperitoneal

route; Moderately toxic by

ingestion.

[5]

Signs of Exposure

May include headaches,

dizziness, weakness, nausea,

and irritation of the eyes, skin,

and respiratory tract. Effects

may be delayed.

[6]

| Hazardous Decomposition| When heated to decomposition, it emits very toxic fumes of

nitrogen and sulfur oxides. |[4][5][6] |

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in available safety data

sheets are not publicly accessible. The data presented, such as LD50 values and irritation

assessments, are typically summaries of internal or commissioned studies performed by

chemical manufacturers and suppliers in accordance with regulatory guidelines. These full,

detailed methodologies are generally not published in the public domain.

Handling, Storage, and First Aid
Proper handling and storage procedures are critical to minimize risk.
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Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid the formation of dust and aerosols.[4]

Avoid contact with skin, eyes, and clothing.[7]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[4][7]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

The substance should be stored locked up.

First Aid Measures:

Ingestion: If swallowed, immediately call a POISON CENTER or doctor. Rinse mouth.

Inhalation: Move the victim to fresh air. Seek medical attention if respiratory distress

develops.[6]

Skin Contact: Immediately wash the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[8]

Emergency Response Workflow
The following diagram outlines a logical workflow for responding to an accidental exposure to

o-Tolylthiourea.
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Fig 1. Emergency response workflow for o-Tolylthiourea exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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